1-[5-(furan-2-yl)-1',3'-diphenyl-3,4-dihydro-1'H,2H-[3,4'-bipyrazole]-2-yl]propan-1-one

Specification

• CAS No.: 1008091-09-5
• Molecular Formula: C25H22N4O2
• Molecular Weight: 410.5 g/mol
• IUPAC Name: 1-[3-(1,3-diphenylpyrazol-4-yl)-5-(furan-2-yl)-3,4-dihydropyrazol-2-yl]propan-1-one
• Standard InChI: InChI=1S/C25H22N4O2/c1-2-24(30)29-22(16-21(26-29)23-14-9-15-31-23)20-17-28(19-12-7-4-8-13-19)27-25(20)18-10-5-3-6-11-18/h3-15,17,22H,2,16H2,1H3
• Standard InChI Key: OAQLKYHDJXVXTR-UHFFFAOYSA-N
• SMILES: CCC(=O)N1C(CC(=N1)C2=CC=CO2)C3=CN(N=C3C4=CC=CC=C4)C5=CC=CC=C5
• Canonical SMILES: CCC(=O)N1C(CC(=N1)C2=CC=CO2)C3=CN(N=C3C4=CC=CC=C4)C5=CC=CC=C5

Introduction

The chemical name "1-[5-(furan-2-yl)-1',3'-diphenyl-3,4-dihydro-1'H,2H-[3,4'-bipyrazole]-2-yl]propan-1-one" suggests a complex heterocyclic structure. It incorporates the following key features:

• Furan Ring: A five-membered aromatic ring containing one oxygen atom.

• Diphenyl Groups: Two phenyl (benzene) groups attached to the core structure.

• Bipyrazole Core: A fused system of two pyrazole rings, which are five-membered heterocycles containing two nitrogen atoms.

• Propanone Group: A ketone functional group (-C=O) attached to a propane chain.

Such compounds are often studied for their potential biological activities, including antimicrobial, anti-inflammatory, or anticancer properties, due to the presence of heterocyclic systems and aromatic groups.

Potential Applications

Based on the structural elements:

• Pharmacological Activity:

  • Pyrazole derivatives are known for their anti-inflammatory, analgesic, and antimicrobial properties.

  • The furan moiety often contributes to antioxidant and enzyme-inhibitory activities.

• Material Science:

  • Aromatic heterocycles like bipyrazoles can be used in organic electronics or as ligands in coordination chemistry.

Synthesis Pathways

Although specific synthesis details for this compound are unavailable in the results, general methods for constructing such molecules include:

• Cyclization Reactions:

  • Pyrazole rings can be formed via condensation of hydrazines with 1,3-diketones or similar precursors.

• Functionalization:

  • The furan ring and phenyl groups can be introduced through electrophilic substitution or cross-coupling reactions.

• Ketone Addition:

  • The propanone group may be attached via aldol condensation or acylation reactions.

Analytical Characterization

To confirm the structure and purity of the compound:

• Spectroscopic Methods:

  • NMR (Proton and Carbon): For identifying chemical shifts corresponding to aromatic protons, carbonyl groups, and heteroatoms.

  • IR Spectroscopy: To detect functional groups like C=O (ketone) and C-N (pyrazole).

  • Mass Spectrometry: For molecular weight determination.

• Crystallography:

  • X-ray diffraction could provide precise information on bond angles and molecular conformation.